N-{[(2-iodophenyl)amino]carbonothioyl}-2,6-dimethoxybenzamide

• IUPAC Name: N-[(2-iodophenyl)carbamothioyl]-2,6-dimethoxybenzamide
• InChI: InChI=1S/C16H15IN2O3S/c1-21-12-8-5-9-13(22-2)14(12)15(20)19-16(23)18-11-7-4-3-6-10(11)17/h3-9H,1-2H3,(H2,18,19,20,23)
• InChI Key: DUNVBEFEYDEGIH-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=CC=C1)OC)C(=O)NC(=S)NC2=CC=CC=C2I
• Molecular Formula: C16H15IN2O3S
• Molecular Weight: 442.3 g/mol

Description

N-{[(2-iodophenyl)amino]carbonothioyl}-2,6-dimethoxybenzamide, commonly known as XTT, is a synthetic compound that has been widely used in scientific research due to its unique properties.

Mechanism of Action

The mechanism of action of XTT involves its reduction by mitochondrial dehydrogenases in live cells. The reduced form of XTT reacts with an electron acceptor to form a soluble formazan dye, which can be measured spectrophotometrically. The rate of dye formation is directly proportional to the metabolic activity of the cells.
Biochemical and Physiological Effects:
XTT has no known direct biochemical or physiological effects on cells. However, its use as a redox indicator can provide valuable information about the metabolic activity and viability of cells under different experimental conditions.

Advantages and Limitations for Lab Experiments

XTT has several advantages over other redox indicators, including its high sensitivity, stability, and ease of use. It is also compatible with a wide range of cell types and experimental conditions. However, XTT has some limitations, including its potential interference with other assays and its lack of specificity for mitochondrial dehydrogenases.

Future Directions

There are several future directions for the use of XTT in scientific research. One potential area of research is the development of new XTT derivatives with improved properties, such as increased sensitivity or specificity. Another area of research is the application of XTT in the study of mitochondrial dysfunction and disease. Finally, XTT may also have potential applications in drug discovery and toxicology screening.

Scientific Research Applications

XTT has been widely used in scientific research as a redox indicator for cell viability assays. It is particularly useful in the study of mitochondrial function, as it is reduced by mitochondrial dehydrogenases in live cells to produce a soluble formazan dye. This dye can be measured spectrophotometrically to determine cell viability and metabolic activity.